N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-fluorobenzamide

• IUPAC Name: N-(1-butyl-8-methylpyrazolo[3,4-b]quinolin-3-yl)-2-fluorobenzamide
• InChI: InChI=1S/C22H21FN4O/c1-3-4-12-27-21-17(13-15-9-7-8-14(2)19(15)24-21)20(26-27)25-22(28)16-10-5-6-11-18(16)23/h5-11,13H,3-4,12H2,1-2H3,(H,25,26,28)
• InChI Key: PEOREPSDGRLBAY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=C4F)C
• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol

Description

“N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-fluorobenzamide” is a chemical compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. This class of compounds has been the subject of research for over 100 years, with studies focusing on their synthesis, photophysical properties, and biological properties.

Synthesis Analysis

The main methods of synthesis for this class of compounds include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. The corresponding acids upon condensation and hydrolysis followed by cyclization yield pyrazoloquinolines, which upon substitution yield the final compound.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a three-membered azaheterocyclic system composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The IR spectrum of this compound shows peaks at 1577, 1596 (C=N), 2968, 3095, 3258 (N–H) cm –1. The 1H NMR spectrum shows peaks at 2.31 (3H, s, CH 3); 3.72 (3H, s, OCH 3), 4.96 (1H, s, 4-CH); 7.24–7.94 (13H, m, H Ar); 13.92 (1H, s, NH).

Mechanism of Action

While the specific mechanism of action for “N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-fluorobenzamide” is not mentioned in the retrieved papers, 1H-pyrazolo[3,4-b]quinolines have been shown to have potential as fluorescent sensors and biologically active compounds.